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Abstract
Nigracin, a phenolic glycoside also known as Poliothyrsoside and Xylosmoside, is a natural

compound with significant therapeutic potential. First isolated from Populus nigra, it has since

been identified in other plant species, including Drypetes klainei.[1] This technical guide

provides a comprehensive overview of the chemical structure, properties, and biological

activities of Nigracin, with a focus on its wound healing, anti-inflammatory, and insulin-

sensitizing effects. Detailed experimental protocols and proposed signaling pathways are

presented to facilitate further research and development of Nigracin as a potential therapeutic

agent.

Chemical Structure and Properties
Nigracin is a complex molecule with the chemical formula C₂₀H₂₂O₉ and a molecular weight of

approximately 406.38 g/mol .[2] Its systematic IUPAC name is [(2R,3S,4S,5R,6S)-3,4,5-

trihydroxy-6-[4-hydroxy-2-(hydroxymethyl)phenoxy]oxan-2-yl]methyl benzoate.[3] The structure

features a β-D-glucopyranoside core linked to a substituted phenolic group and a benzoate

moiety.

Table 1: Chemical Identifiers and Properties of Nigracin
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Property Value Reference

CAS Number 18463-25-7 [4][5]

Molecular Formula C₂₀H₂₂O₉

Molecular Weight 406.38 g/mol

IUPAC Name

[(2R,3S,4S,5R,6S)-3,4,5-

trihydroxy-6-[4-hydroxy-2-

(hydroxymethyl)phenoxy]oxan-

2-yl]methyl benzoate

Synonyms Poliothyrsoside, Xylosmoside

Appearance Powder

Melting Point 205 °C (decomposition)

Boiling Point (Predicted) 677.6 ± 55.0 °C

Density (Predicted) 1.485 ± 0.06 g/cm³

pKa (Predicted) 9.92 ± 0.20

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

SMILES

C1=CC=C(C=C1)C(=O)OCC2

C(C(C(C(O2)OC3=C(C=C(C=

C3)O)CO)O)O)O

InChIKey
FLROYCKIIJCTDY-

BFMVXSJESA-N

Spectroscopic Data: While detailed spectral assignments are not readily available in all

literature, commercial suppliers of high-purity Nigracin reference standards indicate the

availability of comprehensive analytical data, including ¹H NMR, ¹³C NMR, and Mass

Spectrometry, to confirm its structure.

Biological Activities and Mechanisms of Action
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Nigracin has demonstrated a range of biological activities, making it a compound of interest for

drug development.

Wound Healing Properties
Nigracin has been shown to significantly promote wound healing by stimulating fibroblast

migration and proliferation. This activity is crucial for the formation of new tissue and wound

closure.

Table 2: Effect of Nigracin on Fibroblast Monolayer Wound Closure

Nigracin Concentration (µg/mL)
Scratch Closure Rate (%) after 24h (Mean
± SD)

0 (Control) ~30

0.015 ~45

0.03 ~50

0.3 ~55

6 ~60

9 ~65

12 ~70

*p < 0.05, **p < 0.01 vs. untreated control. Data

adapted from Sferrazza et al., 2020.

Proposed Signaling Pathway for Nigracin-Induced Fibroblast Migration:

While the precise signaling pathway of Nigracin in fibroblasts has not been fully elucidated,

based on the known mechanisms of fibroblast migration, a plausible pathway involves the

activation of the MAPK/ERK signaling cascade. This pathway is a central regulator of cell

migration in response to various stimuli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1678973?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9573968/
https://www.researchgate.net/publication/265607659_Poliothrysoside_and_its_derivatives_as_novel_insulin_sensitizers_potentially_driving_AMPK_activation_and_inhibiting_adipogenesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4221543/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4221543/
https://pubmed.ncbi.nlm.nih.gov/25216379/
https://pubmed.ncbi.nlm.nih.gov/25216379/
https://www.researchgate.net/figure/C-NMR-spectra-assignment-of-title-compound_fig3_350596646
https://www.benchchem.com/product/b1678973#what-is-the-chemical-structure-of-nigracin
https://www.benchchem.com/product/b1678973#what-is-the-chemical-structure-of-nigracin
https://www.benchchem.com/product/b1678973#what-is-the-chemical-structure-of-nigracin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678973?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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